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Compound of Interest

Compound Name: Clathrin-IN-4

Cat. No.: B1198682

For researchers and scientists at the forefront of drug development, the proper handling and
disposal of chemical compounds is paramount to ensuring a safe and efficient laboratory
environment. This guide provides essential safety and logistical information for Clathrin-IN-4, a
potent inhibitor of clathrin-mediated endocytosis. By adhering to these procedures, you can
minimize risks and contribute to a culture of safety in your research endeavors.

Essential Safety & Chemical Data

A thorough understanding of the physicochemical properties and potential hazards of Clathrin-
IN-4 is the first step towards safe handling. The following table summarizes key quantitative
data for this compound.
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Property Value Reference

(R)-1-(3,6-dibromo-9H-
IUPAC Name carbazol-9-yl)-3-

(dimethylamino)propan-2-ol

MedChemExpress, Sigma-
Aldrich

MedChemExpress, Sigma-

CAS Number 762242-59-1
Aldrich
MedChemExpress, Sigma-
Molecular Formula C17H18Br2N20 ]
Aldrich
] MedChemExpress, Sigma-
Molecular Weight 442.15 g/mol ]
Aldrich
) General knowledge for similar
Appearance Solid
compounds
Purit >98% (or as specified by MedChemExpress, Sigma-
uri
Y supplier) Aldrich
Solubility Soluble in DMSO MedChemExpress
Store at -20°C for short-term,
Storage Conditions -80°C for long-term. Protect MedChemExpress

from light.

Note: Always refer to the supplier-specific Safety Data Sheet (SDS) for the most accurate and
detailed information.

Proper Disposal Procedures for Clathrin-IN-4

Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for Clathrin-IN-4,
the following disposal procedures are based on general best practices for similar small
molecule inhibitors, particularly those dissolved in dimethyl sulfoxide (DMSO). It is imperative to
consult your institution's Environmental Health and Safety (EHS) office for specific guidelines
and to review the SDS provided by your supplier.

Step-by-Step Disposal Workflow:
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» Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), a lab coat, and
safety glasses with side shields.

e Segregation of Waste:

o Solid Waste: Collect unused or expired solid Clathrin-IN-4 in a clearly labeled, sealed
container. Do not mix with other chemical waste unless explicitly permitted by your EHS
office.

o Liquid Waste (DMSO solution): Collect waste solutions of Clathrin-IN-4 in DMSO in a
designated, leak-proof, and clearly labeled hazardous waste container. The container
should be compatible with DMSO.

o Contaminated Materials: Any materials that have come into contact with Clathrin-IN-4,
such as pipette tips, gloves, and paper towels, should be considered hazardous waste and
collected in a separate, labeled container.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("Clathrin-IN-4"), the solvent (e.g., "in DMSQ"), the approximate
concentration, and the date.

e Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials, until collection by your institution's EHS personnel.

o Disposal Request: Follow your institution's procedures to request a hazardous waste pickup.
Do not dispose of Clathrin-IN-4 down the drain or in regular trash.
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Clathrin-IN-4 Disposal Workflow
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Caption: A flowchart outlining the step-by-step process for the safe disposal of Clathrin-IN-4.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1198682?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Transferrin Uptake Assay

A common method to assess the efficacy of clathrin-mediated endocytosis inhibitors is the
transferrin uptake assay. Transferrin, a glycoprotein that binds iron, is internalized by cells
through this pathway. By labeling transferrin with a fluorescent dye, its uptake can be visualized
and quantified.

Materials:

o Cells cultured on glass coverslips

e Human transferrin conjugated to a fluorescent dye (e.g., Alexa Fluor 488)
o Serum-free cell culture medium

o Clathrin-IN-4 stock solution (in DMSO)

e Phosphate-buffered saline (PBS)

» Paraformaldehyde (PFA) for fixation

¢ Mounting medium with DAPI

Procedure:

o Cell Preparation: Plate cells on glass coverslips and allow them to adhere and grow to the
desired confluency.

e Serum Starvation: To remove endogenous transferrin, wash the cells with serum-free
medium and incubate in the same medium for 1-2 hours at 37°C.

 Inhibitor Treatment: Treat the cells with the desired concentration of Clathrin-IN-4 (or vehicle
control, e.g., DMSO) in serum-free medium for 30-60 minutes at 37°C.

o Transferrin Uptake: Add fluorescently labeled transferrin to the medium (final concentration
typically 10-25 pg/mL) and incubate for 15-30 minutes at 37°C to allow for internalization.

e Washing: Place the coverslips on ice and wash three times with ice-cold PBS to stop
endocytosis and remove unbound transferrin.
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e Acid Wash (Optional): To remove any surface-bound transferrin, briefly wash the cells with a
pre-chilled, acidic buffer (e.g., 0.1 M glycine, 0.1 M NaCl, pH 3.0).

» Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

e Staining and Mounting: Wash the cells three times with PBS. Stain the nuclei with DAPI.
Mount the coverslips on microscope slides using an appropriate mounting medium.

e Imaging and Analysis: Visualize the cells using a fluorescence microscope. The uptake of
transferrin can be quantified by measuring the fluorescence intensity within the cells using
image analysis software.

Clathrin-Mediated Endocytosis Signhaling Pathway

Clathrin-mediated endocytosis is a complex process involving the coordinated action of
numerous proteins to internalize cargo from the cell surface. Clathrin-IN-4 acts as an inhibitor
in this pathway.
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Clathrin-Mediated Endocytosis Pathway
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Caption: A diagram of the clathrin-mediated endocytosis pathway, indicating the inhibitory
action of Clathrin-IN-4.

By following these guidelines, researchers can handle and dispose of Clathrin-IN-4
responsibly, ensuring a safe and productive research environment while advancing the frontiers
of drug discovery.

 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal and
Handling of Clathrin-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198682#clathrin-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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